Cas no 30748-91-5 (2(1H)-Quinoxalinone,5-hydroxy-3-methyl-)
30748-91-5 structure
Product Name:2(1H)-Quinoxalinone,5-hydroxy-3-methyl-
CAS No:30748-91-5
MF:C9H8N2O2
MW:176.172021865845
CID:298027
PubChem ID:45121576
Update Time:2025-04-19
2(1H)-Quinoxalinone,5-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,5-hydroxy-3-methyl-
- 5-Hydroxy-3-methylquinoxalin-2(1H)-one
- 5-hydroxy-3-methylquinoxalin-2-one
- 30748-91-5
- SCHEMBL3237187
- 5-hydroxy-3-methyl-1,2-dihydroquinoxalin-2-one
-
- Inchi: 1S/C9H8N2O2/c1-5-9(13)11-6-3-2-4-7(12)8(6)10-5/h2-4,12H,1H3,(H,11,13)
- InChI Key: IEKDOASSQDQYQM-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1N=C(C)C(N2)=O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 61.69
2(1H)-Quinoxalinone,5-hydroxy-3-methyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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